Cas no 1797983-09-5 (GSK-J4 hydrochloride)

• Product Name: GSK-J4 hydrochloride
• CAS No: 1797983-09-5
• MF: C₂₄H₂₈ClN₅O₂
• MW: 453.9644
• CID: 4614870
• PubChem ID: 71729974
• Update Time: 2025-05-19

GSK-J4 hydrochloride Chemical and Physical Properties

Names and Identifiers

• GSK-J4 hydrochloride
• GSK J4 HCl
• GSK-J4 (hydrochloride)
• GSK J4 hydrochloride
• C24H27N5O2.ClH
• 2443AH
• s7070
• AK685771
• SW219541-1
• Ethyl 3-((6-(4,5-dihydro-1H-benzo[d]azepin-3(2H)-yl)-2-(pyridin-2-yl)pyrimidin-4-yl)amino)propanoate monohydrochloride
• Ethyl N-[2-(2-pyridinyl)-6-(1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)-4-pyrimidinyl]-beta-alaninate hydrochloride
• EX-A809
• ethyl 3-((2-(pyridin-2-yl)-6-(1,2,4,5-tetrahydro-3H-benzo[d]azepin-3-yl)pyrimidin-4-yl)amino)propanoate hydrochloride
• GSK J4 HCl (1373423-53-0 free base)
• GSK-J4 HCl
• GSK J4 HCl?
• N-[2-(2-pyridinyl)-6-(1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)-4-pyrimidinyl]-beta-alanine, ethyl ester, monohydrochloride
• Ethyl 3-((6-(4,5-dihydro-1H-benzo[d]azepin-3(2H)-yl)-2-(pyridin-2-yl)pyrimidin-4-yl)amino)propanoate hydrochloride
• DA-73932
• XWC98309
• 1373423-53-0(free base)
• BS-15618
• CS-0066940
• HY-15648F
• 1797983-09-5
• GSK J4 HCl (GSKJ4 HCl)
• AKOS032945133
• D84056
• GSK-J4hydrochloride
• ethyl 3-[[2-pyridin-2-yl-6-(1,2,4,5-tetrahydro-3-benzazepin-3-yl)pyrimidin-4-yl]amino]propanoate;hydrochloride
• CCG-269276

• MDL： N/A
• Inchi： 1S/C24H27N5O2.ClH/c1-2-31-23(30)10-14-26-21-17-22(28-24(27-21)20-9-5-6-13-25-20)29-15-11-18-7-3-4-8-19(18)12-16-29;/h3-9,13,17H,2,10-12,14-16H2,1H3,(H,26,27,28);1H
• InChI Key： TYXWLTBYINKVNT-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNC1=CC(=NC(C2=CC=CC=N2)=N1)N1CCC2=CC=CC=C2CC1)=O.Cl

Computed Properties

• Exact Mass: 453.1931528 g/mol
• Monoisotopic Mass: 453.1931528 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.2
• Molecular Weight: 454.0

GSK-J4 hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD764815)

Additional information on GSK-J4 hydrochloride

Introduction to GSK-J4 Hydrochloride (CAS No. 1797983-09-5)

GSK-J4 hydrochloride, a compound with the chemical identifier CAS No. 1797983-09-5, has emerged as a significant molecule in the field of pharmaceutical research and development. This compound, belonging to the class of small molecules, has garnered considerable attention due to its unique biochemical properties and potential therapeutic applications. In recent years, the study of GSK-J4 hydrochloride has been extensively explored, particularly in the context of its role in modulating cellular signaling pathways and its implications for treating various diseases.

The hydrochloride salt form of GSK-J4 enhances its solubility and bioavailability, making it a more viable candidate for clinical trials and therapeutic use. The compound's mechanism of action is primarily centered around its interaction with specific enzymes and receptors, which are critical for maintaining cellular homeostasis. Research has shown that GSK-J4 hydrochloride can inhibit certain kinases, thereby disrupting aberrant signaling pathways that are often associated with cancer and inflammatory diseases.

One of the most compelling aspects of GSK-J4 hydrochloride is its potential in oncology research. Studies have demonstrated that this compound can selectively target tumor cells while minimizing toxicity to healthy cells. This selectivity is attributed to its ability to modulate the activity of proteins that are overexpressed in cancerous tissues but not in normal cells. The compound's ability to induce apoptosis in cancer cells without affecting neighboring healthy cells makes it an attractive candidate for further development into a novel anticancer therapy.

In addition to its oncological applications, GSK-J4 hydrochloride has shown promise in the treatment of inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and Crohn's disease. By inhibiting key inflammatory pathways, GSK-J4 hydrochloride may help reduce symptoms and slow disease progression. Preliminary clinical trials have indicated that patients treated with GSK-J4 hydrochloride exhibit significant improvements in their condition, suggesting that this compound could be a valuable addition to existing treatment regimens.

The synthesis and characterization of GSK-J4 hydrochloride have been subjects of intense research interest. Chemists have developed efficient synthetic routes that allow for high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies. Advanced spectroscopic techniques have been employed to elucidate the structure-function relationships of GSK-J4 hydrochloride, providing insights into how it interacts with biological targets at the molecular level.

Recent advancements in computational chemistry have also played a crucial role in understanding the pharmacological properties of GSK-J4 hydrochloride. Molecular modeling studies have helped researchers predict how the compound binds to its targets and how these interactions influence its biological activity. These computational approaches complement experimental data, providing a more comprehensive understanding of the compound's mechanism of action.

The future prospects for GSK-J4 hydrochloride are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Scientists are investigating ways to enhance the compound's bioavailability and reduce potential side effects, which could accelerate its transition from bench to bedside. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, GSK-J4 hydrochloride (CAS No. 1797983-09-5) represents a significant advancement in pharmaceutical research. Its unique biochemical properties and potential therapeutic applications make it a compelling candidate for treating various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new insights into its mechanism of action and pharmacological profile, GSK-J4 hydrochloride is poised to become a cornerstone in the development of novel treatments for complex medical conditions.